Cas no 338991-70-1 (6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine)

6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine is a trityl-protected derivative of tetrahydrothienopyridine, a heterocyclic compound featuring a fused thiophene and pyridine ring system. The trityl (triphenylmethyl) group enhances steric protection, improving stability during synthetic transformations, particularly in nucleophilic or acidic conditions. This intermediate is valuable in medicinal chemistry for constructing bioactive molecules, such as kinase inhibitors or GPCR modulators, due to its rigid scaffold and sulfur-containing heterocycle. The compound's synthetic versatility allows selective deprotection or further functionalization at the nitrogen or thiophene positions. Its crystalline solid form facilitates handling and purification in multi-step synthesis. Researchers utilize it to explore structure-activity relationships in drug discovery, leveraging its balanced lipophilicity and conformational constraints.

6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine structure

338991-70-1 structure

Product Name:6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine

CAS No:338991-70-1

MF:C₂₆H₂₃NS

MW:381.53252530098

CID:1030955

PubChem ID:59743213

Update Time:2025-07-02

6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine
- 6-trityl-5,7-dihydro-4H-thieno[2,3-c]pyridine
- 6trityl-4,5,6,7-tetrahydrothieno(2,3-c)pyridine
- 6-trityl-4,5,6,7-tetrahydro-thieno[2,3-c]pyridine
- AGN-PC-0D3DRK
- AK133359
- KB-249322
- SureCN2913672
- Thieno[2,3-c]pyridine, 4,5,6,7-tetrahydro-6-(triphenylmethyl)-
- CEJDAUDGCKNHSX-UHFFFAOYSA-N
- DTXSID30732822
- SCHEMBL2913672
- 6-(Triphenylmethyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine
- 338991-70-1
- Inchi： 1S/C26H23NS/c1-4-10-22(11-5-1)26(23-12-6-2-7-13-23,24-14-8-3-9-15-24)27-18-16-21-17-19-28-25(21)20-27/h1-15,17,19H,16,18,20H2
- InChI Key： CEJDAUDGCKNHSX-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1CN(CC2)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 381.15512091g/mol
Monoisotopic Mass: 381.15512091g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 441
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 31.5Å²

6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM171613-1g	6-trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine	338991-70-1	95%	1g	$***	2023-05-30
Alichem	A029187771-1g	6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine	338991-70-1	95%	1g	$659.40	2023-09-02
Crysdot LLC	CD11140819-1g	6-Trityl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine	338991-70-1	95+%	1g	$772	2024-07-17